Cas no 32746-33-1 (Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI))

• Product Name: Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI)
• CAS No: 32746-33-1
• MF: C₁₆H₂₆N₄
• MW: 274.404443264008
• CID: 316762
• PubChem ID: 2113322
• Update Time: 2025-06-27

Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI)
• 1-({2-[(1-cyanocyclohexyl)amino]ethyl}amino)cyclohexanecarbonitrile
• 1-[2-[(1-cyanocyclohexyl)amino]ethylamino]cyclohexane-1-carbonitrile
• SR-01000050452-1
• 32746-33-1
• 1-({2-[(1-cyanocyclohexyl)amino]ethyl}amino)cyclohexane-1-carbonitrile
• DTXSID20366579
• Z56968829
• 1,1'-(Ethane-1,2-diyldiazanediyl)di(cyclohexane-1-carbonitrile)
• HMS1756M01
• EN300-07376
• SR-01000050452
• AKOS001057988
• 1,1'-(Ethane-1,2-diylbis(azanediyl))dicyclohexanecarbonitrile
• CS-0220723

• Inchi： 1S/C16H26N4/c17-13-15(7-3-1-4-8-15)19-11-12-20-16(14-18)9-5-2-6-10-16/h19-20H,1-12H2
• InChI Key： RIVIGDFKNYTMGB-UHFFFAOYSA-N
• SMILES： N(CCNC1(C#N)CCCCC1)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 274.21598
• Monoisotopic Mass: 276.231397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 2.1

Experimental Properties

• Boiling Point: 484.2°Cat760mmHg
• Flash Point: 246.6°C
• Refractive Index: 1.525
• PSA: 71.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI)

Comprehensive Overview of Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI) (CAS No. 32746-33-1)

Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI), with the CAS No. 32746-33-1, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique cyclohexane backbone and nitrile functional groups, serves as a versatile intermediate in the production of advanced polymers, pharmaceuticals, and agrochemicals. Its molecular structure, featuring a 1,2-ethanediyldiimino bridge, enhances its reactivity and applicability in cross-coupling reactions, making it a valuable asset in modern synthetic chemistry.

In recent years, the demand for high-performance intermediates like Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI) has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for eco-friendly synthesis routes and catalytic applications of such compounds, reflecting a growing emphasis on reducing environmental impact. The compound's ability to participate in atom-efficient reactions aligns with these trends, positioning it as a key player in the development of next-generation materials.

The physicochemical properties of CAS No. 32746-33-1 further underscore its utility. With a molecular weight of 246.35 g/mol and a nitrile-rich framework, it exhibits excellent solubility in polar organic solvents, facilitating its use in homogeneous catalysis and ligand design. These attributes have led to its incorporation in metal-organic frameworks (MOFs) and coordination polymers, where its chelating ability enhances structural stability and functionality.

From an industrial perspective, Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI) is often discussed in the context of scalable synthesis and process optimization. Companies and academic institutions alike are exploring continuous flow chemistry techniques to produce this compound more efficiently, addressing challenges such as yield improvement and waste minimization. Such innovations are critical for meeting the rising demand in specialty chemicals markets.

In the realm of pharmaceutical research, this compound's nitrile groups are pivotal for constructing bioactive molecules. Its derivatives have shown promise in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural flexibility allows for tailored modifications, enabling researchers to fine-tune pharmacokinetic properties and target specificity.

As the scientific community continues to explore Cyclohexanecarbonitrile,1,1'-(1,2-ethanediyldiimino)bis- (9CI), its potential applications in nanotechnology and electronics are also coming to light. Its ability to form self-assembled monolayers (SAMs) and conductive polymers makes it a candidate for flexible electronics and sensor technologies. These emerging uses highlight the compound's adaptability and relevance in cutting-edge research.

In summary, CAS No. 32746-33-1 represents a multifaceted compound with broad applicability across chemical, pharmaceutical, and material science domains. Its unique molecular architecture and functional versatility ensure its continued prominence in both academic and industrial settings. As innovations in synthetic methodologies and application-driven research evolve, this compound is poised to play an even greater role in shaping the future of advanced materials and sustainable chemistry.